Cas no 74191-76-7 (Atropine beta-(N-methylpiperazinyl)propionate)

Atropine beta-(N-methylpiperazinyl)propionate structure
74191-76-7 structure
Product Name:Atropine beta-(N-methylpiperazinyl)propionate
CAS No:74191-76-7
MF:C16H29N3O2
MW:295.420364141464
CID:979088
Update Time:2023-08-02

Atropine beta-(N-methylpiperazinyl)propionate Chemical and Physical Properties

Names and Identifiers

    • atropine beta-(N-methylpiperazinyl)propionate
    • (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-(4-methylpiperazin-1-yl)propanoate
    • 1-Piperazinepropanoic acid, 4-methyl-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, endo-
    • 3-(4-Methyl-piperazin-1-yl)-propionic acid 8-methyl-8-aza-bicyclo[3.2.1]oct-3-yl ester
    • Atropine-MPZP
    • Tropin beta-(N-methylpiperzinyl)propionate
    • Oprea1_460399
    • beta-(N-Methylpiperazinyl)propionic ester of tropin
    • LK 14
    • STK996052
    • endo-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl 4-methyl-1-piperazinepropanoate
    • 8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YL 3-(4-METHYLPIPERAZIN-1-YL)PROPANOATE
    • 1-Piperazinepropanoic acid, 4-methyl-, 8-methyl-8-aza
    • Atropine beta-(N-methylpiperazinyl)propionate
    • Inchi: 1S/C16H29N3O2/c1-17-7-9-19(10-8-17)6-5-16(20)21-15-11-13-3-4-14(12-15)18(13)2/h13-15H,3-12H2,1-2H3
    • InChI Key: YQPXDVZGMQYMBR-UHFFFAOYSA-N
    • SMILES: O(C(CCN1CCN(C)CC1)=O)C1CC2CCC(C1)N2C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Topological Polar Surface Area: 36
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